![molecular formula C18H20FN5O2S B2944577 2-[6-(tert-butylthio)-3-oxo[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl]-N-(3-fluoro-4-methylphenyl)acetamide CAS No. 1040653-53-9](/img/structure/B2944577.png)
2-[6-(tert-butylthio)-3-oxo[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl]-N-(3-fluoro-4-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[6-(tert-butylthio)-3-oxo[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl]-N-(3-fluoro-4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C18H20FN5O2S and its molecular weight is 389.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis of Heterocycles: Innovative heterocycles incorporating a thiadiazole moiety have been synthesized for potential insecticidal applications against the cotton leafworm, Spodoptera littoralis, demonstrating the compound's relevance in agricultural research (Fadda et al., 2017).
- Novel Pyridazin-3-one Derivatives: A study explored the synthesis of a new class of pyridazin-3-one and 2-amino-5-arylazopyridine derivatives, highlighting the chemical versatility and potential for further functionalization of such compounds (Ibrahim & Behbehani, 2014).
- Density Functional Theory (DFT) Calculations and Structural Characterization: The synthesis, structure analysis, DFT calculations, and Hirshfeld surface studies of triazolo[4,3-b]pyridazine derivatives have been conducted, providing insights into their molecular properties and potential pharmaceutical significance (Sallam et al., 2021).
Biological Activities and Applications
- Antihistaminic Activity and Eosinophil Infiltration Inhibitors: Research into fused pyridazines found compounds exhibiting antihistaminic activity and an inhibitory effect on eosinophil chemotaxis, which may offer therapeutic options for conditions like atopic dermatitis and allergic rhinitis (Gyoten et al., 2003).
- Antiviral Activity: Some synthesized triazolo[4,3-b]pyridazine derivatives showed promising antiviral activity against hepatitis-A virus, indicating potential medicinal applications in antiviral therapy (Shamroukh & Ali, 2008).
- Anticancer and Antioxidant Properties: Triazolopyridine derivatives have been identified with potent antioxidant and anticancer activities, suggesting their efficacy in oxidative stress-related diseases and as neuroprotective agents (Falsini et al., 2019).
properties
IUPAC Name |
2-(6-tert-butylsulfanyl-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl)-N-(3-fluoro-4-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20FN5O2S/c1-11-5-6-12(9-13(11)19)20-15(25)10-23-17(26)24-14(21-23)7-8-16(22-24)27-18(2,3)4/h5-9H,10H2,1-4H3,(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZURIXMBYJRMCO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CN2C(=O)N3C(=N2)C=CC(=N3)SC(C)(C)C)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20FN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.